
Dimethyl Benzoylphosphonate: Application in
Photopolymerization

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Dimethyl benzoylphosphonate

Cat. No.: B092200 Get Quote

A review of available literature and chemical databases indicates that Dimethyl
Benzoylphosphonate is not commonly recognized or utilized as a photoinitiator for

photopolymerization applications. Searches for this specific compound in the context of

photoinitiation did not yield any direct application notes, experimental protocols, or performance

data.

It is possible that the intended compound of interest is a related chemical with a similar name,

as the field of photopolymerization employs a variety of phosphonate-containing molecules and

benzoyl derivatives. This document provides information on related compounds, including

Dimethyl Benzylphosphonate and the well-known photoinitiator Methyl Benzoylformate, to offer

relevant insights for researchers, scientists, and drug development professionals.

I. Dimethyl Benzylphosphonate: Properties and
Potential Relevance
While not a photoinitiator itself, Dimethyl Benzylphosphonate is an organophosphorus

compound that shares structural similarities with molecules used in polymer science. Its

properties are summarized below.
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Property Value Reference

CAS Number 773-47-7 [1][2]

Molecular Formula C9H13O3P [1][2][3]

Molecular Weight 200.17 g/mol [1][2][3]

Appearance Colorless or light yellow liquid [3]

Boiling Point 132 °C @ 0.3 Torr [3]

Density ~1.12 g/cm³ [3]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether,

dimethylformamide)

[3]

Applications in Materials Science:

Phosphorus-containing polymers are of significant interest for various applications due to their

unique properties. They are often incorporated into polymer backbones to enhance flame

retardancy and adhesion to various substrates, including metals and biological materials like

bone and dentin. While Dimethyl Benzylphosphonate is primarily used as a reagent in organic

synthesis, its phosphonate group is a key functional moiety in the development of specialized

polymers.[3]

II. Phosphonates in Photopolymerizable Resins
Research has explored the incorporation of phosphonate groups into photopolymerizable

resins to create materials with desirable characteristics. One study detailed the synthesis of

novel phosphonated resins that can undergo photopolymerization. The general workflow for

such an application is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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